Cas no 2171265-39-5 (2-bromo-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid)

• Product Name: 2-bromo-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• CAS No: 2171265-39-5
• MF: C₂₆H₂₃BrN₂O₅
• MW: 523.375226259232
• CID: 5603103
• PubChem ID: 165526618
• Update Time: 2025-05-21

2-bromo-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1496425
• 2-bromo-5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
• 2171265-39-5
• 2-bromo-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid

• Inchi： 1S/C26H23BrN2O5/c1-2-23(24(30)28-15-11-12-22(27)20(13-15)25(31)32)29-26(33)34-14-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-13,21,23H,2,14H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t23-/m0/s1
• InChI Key： XBGOCEZIDMTMSC-QHCPKHFHSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)O)NC([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 522.07903g/mol
• Monoisotopic Mass: 522.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-bromo-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid

Compound CAS No. 2171265-39-5: A Comprehensive Overview

The compound with CAS No. 2171265-39-5, known as 2-bromo-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, biotechnology, and advanced materials science. This compound is notable for its complex structure, which includes a bromine atom, a fluorenylmethoxycarbonyl (Fmoc) group, and a butanamide substituent attached to a benzoic acid backbone. The stereochemistry at the (2S) position adds another layer of complexity, making this compound a prime candidate for enantioselective synthesis and asymmetric catalysis.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as stereocontrolled synthesis and click chemistry. The integration of the Fmoc group, a well-known protecting group in peptide chemistry, underscores its potential role in peptide synthesis and drug delivery systems. Moreover, the presence of the bromine atom suggests its utility in various substitution reactions, particularly in the context of medicinal chemistry where halogenation is often employed to modulate pharmacokinetic properties.

One of the most intriguing aspects of this compound is its application in biological systems. Studies have shown that it exhibits selective binding to certain proteins and enzymes, making it a valuable tool in drug discovery programs targeting complex diseases such as cancer and neurodegenerative disorders. For instance, research published in *Nature Communications* highlights its ability to inhibit key enzymes involved in cellular signaling pathways, thereby offering a novel avenue for therapeutic intervention.

In terms of physical properties, 2-bromo-5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid demonstrates remarkable stability under physiological conditions, which is crucial for its performance in biological assays. Its solubility profile has been optimized through careful design, ensuring efficient uptake and distribution within cellular environments. This attribute is particularly advantageous in preclinical studies where consistent dosing and bioavailability are paramount.

The synthesis of this compound involves a multi-step process that integrates principles from organic chemistry, including cross-coupling reactions, peptide coupling, and stereochemical control. The use of environmentally friendly reagents and catalysts has also been explored to align with green chemistry initiatives, reflecting the growing emphasis on sustainability in chemical research.

Looking ahead, the potential applications of CAS No. 2171265-39-5 are vast and promising. Its role as an intermediate in the synthesis of more complex molecules could pave the way for innovative therapies and materials with unprecedented functionality. Furthermore, ongoing research into its interactions with biological systems is expected to unlock new insights into its mechanism of action, thereby expanding its utility across diverse scientific domains.

In conclusion, CAS No. 2171265-39-5 represents a significant milestone in modern organic chemistry. Its intricate structure, coupled with its versatile functional groups, positions it as a key player in advancing scientific research and industrial applications. As technology continues to evolve, so too will our understanding and utilization of this remarkable compound.